Ethyl 1-(4-cyanonaphthalen-1-yl)piperidine-3-carboxylate

• CAS No.: 870889-65-9
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: ethyl 1-(4-cyanonaphthalen-1-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H20N2O2/c1-2-23-19(22)15-6-5-11-21(13-15)18-10-9-14(12-20)16-7-3-4-8-17(16)18/h3-4,7-10,15H,2,5-6,11,13H2,1H3
• InChI Key: DVPCZPWGMNSAAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2=CC=C(C3=CC=CC=C32)C#N

Description

Ethyl 1-(4-cyanonaphthalen-1-yl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-Cyano-4-fluoronaphthalene(1.0 g, 5.84 mmol) and ethyl nipecotate (3.63 mL, 23.4 mmol) were dissolved in pyridine (5 mL) and stirred at 115° C. for 20 hours. After cooling to rt ethyl acetate (50 mL) was added and the solution washed with HCl (0.4 M, 2×30 mL). The combined aqueous layers were extracted with ethyl acetate (30 mL). The combined organic layers were washed with sat. sodium hydrogen carbonate (30 mL), brine (30 mL), dried and evaporated. The crude product was purified by silica gel column chromatography eluted with a stepwise gradient of 0-70% ethyl acetate in n-heptane to give the title compound (1.23 g, 68%) as a yellowish oil

Synthesis routes and methods II

Procedure details